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Des[3-[[(1-Carboxymethyl)cyclopropyl]methyl]thio]-2-propenyl Montelukast Mesylate Des[3-[[(1-Carboxymethyl)cyclopropyl]methyl]thio]-2-propenyl Montelukast Mesylate
Brand Name: Vulcanchem
CAS No.: 1187586-82-8
VCID: VC0144365
InChI: InChI=1S/C29H26ClNO.CH4O3S/c1-29(2,32)27-12-4-3-10-23(27)11-6-9-21-7-5-8-22(19-21)13-17-26-18-15-24-14-16-25(30)20-28(24)31-26;1-5(2,3)4/h3-10,12-20,32H,11H2,1-2H3;1H3,(H,2,3,4)/b9-6+,17-13+;
SMILES: CC(C)(C1=CC=CC=C1CC=CC2=CC(=CC=C2)C=CC3=NC4=C(C=CC(=C4)Cl)C=C3)O.CS(=O)(=O)O
Molecular Formula: C30H30ClNO4S
Molecular Weight: 536.083

Des[3-[[(1-Carboxymethyl)cyclopropyl]methyl]thio]-2-propenyl Montelukast Mesylate

CAS No.: 1187586-82-8

Reference Standards

VCID: VC0144365

Molecular Formula: C30H30ClNO4S

Molecular Weight: 536.083

Des[3-[[(1-Carboxymethyl)cyclopropyl]methyl]thio]-2-propenyl Montelukast Mesylate - 1187586-82-8

CAS No. 1187586-82-8
Product Name Des[3-[[(1-Carboxymethyl)cyclopropyl]methyl]thio]-2-propenyl Montelukast Mesylate
Molecular Formula C30H30ClNO4S
Molecular Weight 536.083
IUPAC Name 2-[2-[(E)-3-[3-[(E)-2-(7-chloroquinolin-2-yl)ethenyl]phenyl]prop-2-enyl]phenyl]propan-2-ol;methanesulfonic acid
Standard InChI InChI=1S/C29H26ClNO.CH4O3S/c1-29(2,32)27-12-4-3-10-23(27)11-6-9-21-7-5-8-22(19-21)13-17-26-18-15-24-14-16-25(30)20-28(24)31-26;1-5(2,3)4/h3-10,12-20,32H,11H2,1-2H3;1H3,(H,2,3,4)/b9-6+,17-13+;
Standard InChIKey ILQCEXXVURWSMU-BVWTYKKHSA-N
SMILES CC(C)(C1=CC=CC=C1CC=CC2=CC(=CC=C2)C=CC3=NC4=C(C=CC(=C4)Cl)C=C3)O.CS(=O)(=O)O
Synonyms 2-[(2E)-3-[3-[(1E)-2-(7-Chloro-2-quinolinyl)ethenyl]phenyl]-2-propen-1-yl]-α,α-dimethyl-benzenemethanol Methanesulfonate;
PubChem Compound 131667538
Last Modified Nov 11 2021
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